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Compound of Interest

Compound Name:
2-(tert-Butylazo)-5-methylhexan-2-

ol

Cat. No.: B1221551 Get Quote

Disclaimer: Initial searches for the compound "2-(tert-Butylazo)-5-methylhexan-2-ol" as a

blowing agent did not yield specific publicly available data. The following application notes and

protocols are provided for a well-characterized and representative azo-based blowing agent,

Azobisisobutyronitrile (AIBN). The principles, experimental methodologies, and data presented

for AIBN are illustrative and can serve as a guide for the evaluation and application of other

azo-based blowing agents.

Introduction to Azobisisobutyronitrile (AIBN) as a
Blowing Agent
Azobisisobutyronitrile (AIBN) is a white crystalline powder widely used as a free-radical initiator

and a chemical blowing agent in the polymer industry. Upon thermal decomposition, AIBN

liberates nitrogen gas (N₂), which acts as the blowing agent to create a cellular or foamed

structure in a polymer matrix. The decomposition process also generates free radicals, which

can initiate polymerization or cross-linking reactions in certain polymer systems. The choice of

AIBN as a blowing agent is often dictated by its relatively low and predictable decomposition

temperature, which allows for controlled foaming processes.

Physicochemical Properties of AIBN
A summary of the key physicochemical properties of AIBN relevant to its application as a

blowing agent is presented in the table below.
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Property Value

Chemical Formula C₈H₁₂N₄

Molar Mass 164.21 g/mol

Appearance White crystalline powder

Decomposition Temperature (in solution) 65-85 °C (149-185 °F)

Gas Yield Approximately 138 mL/g (of N₂)

Activation Energy of Decomposition ~130 kJ/mol

Solubility
Soluble in many organic solvents and

monomers; insoluble in water.

Decomposition Mechanism and Signaling Pathway
The thermal decomposition of AIBN follows a well-defined pathway. The central azo group (-

N=N-) is the thermally labile component. Upon heating, this bond cleaves homolytically to

release a molecule of nitrogen gas and two cyanoisopropyl radicals. These radicals can then

undergo further reactions, such as recombination or disproportionation.
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Caption: Thermal decomposition pathway of AIBN.
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Protocol for Thermal Analysis of AIBN using TGA and
DSC
This protocol outlines the methodology for characterizing the thermal decomposition behavior

of AIBN using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Objective: To determine the onset and peak decomposition temperatures, weight loss profile,

and enthalpy of decomposition of AIBN.

Materials and Equipment:

AIBN powder

Thermogravimetric Analyzer (TGA)

Differential Scanning Calorimeter (DSC)

Aluminum or ceramic pans

Analytical balance

Inert gas supply (e.g., Nitrogen, Argon)

Procedure:

Sample Preparation:

Accurately weigh 5-10 mg of AIBN into a TGA/DSC pan using an analytical balance.

Record the exact weight.

TGA Analysis:

Place the sample pan into the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to

provide an inert atmosphere.
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Heat the sample from ambient temperature (e.g., 25 °C) to a temperature above its

decomposition point (e.g., 200 °C) at a constant heating rate (e.g., 10 °C/min).

Record the weight loss as a function of temperature.

Analyze the resulting TGA curve to determine the onset of decomposition and the total

weight loss corresponding to the gas yield.

DSC Analysis:

Place the sample pan into the DSC cell.

Use an empty, sealed aluminum pan as a reference.

Purge the cell with an inert gas.

Heat the sample from ambient temperature to above its decomposition point at a constant

heating rate (e.g., 10 °C/min).

Record the heat flow as a function of temperature.

Analyze the resulting DSC thermogram to identify the exothermic peak corresponding to

the decomposition of AIBN. Determine the onset temperature, peak temperature, and the

area under the peak (enthalpy of decomposition).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

TGA Analysis DSC Analysis

Weigh 5-10 mg AIBN

Place in TGA/DSC Pan

Setup TGA with
Inert Atmosphere

Setup DSC with
Inert Atmosphere

Heat at 10 °C/min

Record Weight Loss vs. Temp

Analyze TGA Curve

Heat at 10 °C/min

Record Heat Flow vs. Temp

Analyze DSC Thermogram

Click to download full resolution via product page

Caption: Experimental workflow for thermal analysis.

Protocol for Polymer Foaming using AIBN
This protocol provides a general methodology for using AIBN to foam a thermoplastic polymer,

such as polystyrene or polymethyl methacrylate (PMMA), via a batch process.

Objective: To prepare a foamed polymer sample with a defined cellular structure.
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Materials and Equipment:

Thermoplastic polymer (e.g., Polystyrene pellets)

AIBN

Two-roll mill or extruder for compounding

Compression molding press with heating and cooling capabilities

Mold

Procedure:

Compounding:

Dry the polymer pellets to remove any moisture.

Determine the desired concentration of AIBN (typically 0.1-2.0 wt%).

Blend the polymer pellets and AIBN powder.

Melt-compound the mixture using a two-roll mill or a single/twin-screw extruder at a

temperature below the decomposition temperature of AIBN (e.g., for AIBN, keep the

processing temperature below 60 °C). This ensures homogeneous dispersion of the

blowing agent in the polymer matrix.

Molding:

Place the compounded polymer/AIBN mixture into a mold.

Position the mold in a compression molding press preheated to a temperature above the

decomposition temperature of AIBN (e.g., 100-120 °C).

Apply pressure to the mold to ensure it is filled and to prevent premature expansion.

Foaming:
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Hold the mold at the foaming temperature for a sufficient time to ensure complete

decomposition of the AIBN (e.g., 10-30 minutes).

Release the pressure rapidly. The dissolved nitrogen gas will nucleate and grow, forming

the cellular structure.

Cool the mold and the foamed part.

Characterization:

Remove the foamed polymer from the mold.

Characterize the foam density, cell size, and cell morphology using techniques such as

scanning electron microscopy (SEM).

Logical Relationship of Properties to Function
The effectiveness of AIBN as a blowing agent is dependent on the interplay of its intrinsic

properties with the processing conditions of the polymer.
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To cite this document: BenchChem. [Application Notes and Protocols for Azo-Based Blowing
Agents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221551#2-tert-butylazo-5-methylhexan-2-ol-as-a-
blowing-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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